Lobatin B

• CAS No.: 84754-02-9
• Molecular Formula: C20H24O7
• Molecular Weight: 376.4 g/mol
• IUPAC Name: [(2Z,4R,8S,9S,10R,11R)-10-hydroxy-2,11-dimethyl-7-methylidene-6,12-dioxo-5,14-dioxatricyclo[9.2.1.04,8]tetradeca-1(13),2-dien-9-yl] 3-methylbutanoate
• InChI: InChI=1S/C20H24O7/c1-9(2)6-15(22)26-17-16-11(4)19(24)25-13(16)7-10(3)12-8-14(21)20(5,27-12)18(17)23/h7-9,13,16-18,23H,4,6H2,1-3,5H3/b10-7-/t13-,16+,17+,18-,20+/m1/s1
• InChI Key: JXMKTEYFXIBRKC-BXRXTLJPSA-N
• Isomeric SMILES: C/C/1=C/[C@@H]2[C@@H]([C@@H]([C@H]([C@@]3(C(=O)C=C1O3)C)O)OC(=O)CC(C)C)C(=C)C(=O)O2
• SMILES: CC1=CC2C(C(C(C3(C(=O)C=C1O3)C)O)OC(=O)CC(C)C)C(=C)C(=O)O2
• Synonyms: lobatin B

Description

Lobatin B is a furanoheliangolide sesquiterpene lactone. It was isolated from the traditional medicinal plant Neurolaena lobata. It has been found to have significant anti-inflammatory activity.

Synthesis Analysis

This compound is structurally related to compound 3, as confirmed by the analysis of the 1H and 13C NMR spectra. The presence of an isovaleroyl group and two quaternary carbon-bonded methyl groups was revealed in the 1H and 13C NMR spectra.

Molecular Structure Analysis

The this compound molecule contains a total of 53 bonds. There are 29 non-H bonds, 6 multiple bonds, 4 rotatable bonds, 6 double bonds, 2 five-membered rings, 1 nine-membered ring, 1 ten-membered ring, 1 twelve-membered ring, 2 esters (aliphatic), 1 ketone (aliphatic), 1 hydroxyl group, and 1 secondary alcohol.

Chemical Reactions Analysis

This compound has been found to inhibit the expression of NPM/ALK, JunB, and PDGF-Rβ. It also attenuates the proliferation of ALCL cells by arresting them in late M phase.

• Inhibition of NPM/ALK, thereby providing high specificity in combating the most prevalent fusion protein occurring in ALCL.
• Inhibition of NF-κB, thereby not affecting normal cells with low constitutive NF-κB activity. This property also inhibits tumour cell intravasation into the lymphatic system.

Scientific Research Applications

Phyto-pharmacological Properties

Lobatin B is a phytochemical derived from Urena lobata L., a medicinal plant known for its wide range of therapeutic properties. Scientific research has identified several important flavonoids, glycosides, and terpenoids in U. lobata, suggesting its potential as a good source of therapeutic phytochemicals. The plant exhibits promising biological activities, including antioxidant, anti-inflammatory, antimicrobial, anticancer, anti-diarrheal, anti-diabetic, anti-hyperlipidemic, and neuropharmacological effects (Islam & Uddin, 2017).

Cardiovascular Effects

Pueraria lobata, another source of this compound, is traditionally used for its cardiovascular system effects. It's widely utilized either alone or combined with other herbal ingredients for treating cardiovascular diseases in China. Research highlights its ability to exhibit bidirectional regulation on blood pressure and heart rate, increasing coronary flow, protecting against myocardial ischemia, inhibiting platelet adhesion and aggregation, and promoting angiogenesis (Shengmao Li et al., 2011).

Safety and Hazards

While specific safety and hazard information for Lobatin B is not available, it’s important to note that any chemical substance should be handled with appropriate safety measures to prevent any potential harm.